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Welcome to the Technical Support Center. This resource is designed for researchers,
scientists, and drug development professionals to provide guidance on the interpretation of
borderline results from the Synacthen (ACTH Stimulation) test.

Frequently Asked Questions (FAQSs)
Q1: What constitutes a "borderline” result in a standard Synacthen test?

A borderline result is a post-Synacthen cortisol level that falls into an equivocal range, making it
difficult to definitively rule in or rule out adrenal insufficiency (Al).[1] These cut-off values can be
specific to the laboratory and the cortisol assay used.[2] Generally, results in the range of 430-
450 nmol/L are considered borderline.[3] For example, one study defined a "suboptimal”
response as a peak cortisol concentration between 350 and 450 nmol/L.[4]

Q2: What are the potential causes of a borderline Synacthen test result?

Several factors can contribute to a borderline result;
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» Assay Variability: Different cortisol assays have significant variations in their results, which is
why laboratory-specific cut-offs are crucial.[2]

e Recent Onset ACTH Deficiency: In cases of recent pituitary injury (within 4-6 weeks), the
adrenal glands may not have had sufficient time to atrophy, leading to a seemingly normal or
borderline response to the supraphysiological dose of Synacthen.[5]

o Mild Adrenal Insufficiency: The standard high-dose (250 pug) Synacthen test may be too
potent to detect mild cases of adrenal insufficiency, potentially yielding a borderline or even a
"normal” response.[5]

o Medication Interference: Certain medications can interfere with the test. For instance, long-
term steroid use (like hydrocortisone or prednisolone) should be stopped 24 hours before the
test.[6][7] Prednisolone, in particular, can cross-react with some cortisol immunoassays.[1][2]

o Estrogen-Containing Medications: The oral contraceptive pill (OCP) and hormone
replacement therapy (HRT) increase cortisol-binding globulin (CBG), which can lead to
elevated total cortisol levels.[1][2] It is recommended to stop these medications for six weeks
prior to the test.[1]

o Delayed Adrenal Response: Some individuals may exhibit a slower response to Synacthen,
with cortisol levels rising adequately at 60 minutes but not at 30 minutes.[6][8]

Q3: How should a borderline result be interpreted in the context of clinical symptoms?

Clinical context is paramount when interpreting borderline results. If there is a strong clinical
suspicion of adrenal insufficiency, a borderline result should be investigated further.[2]
Symptoms of adrenal insufficiency can be non-specific and include fatigue, muscle weakness,
weight loss, and low blood pressure.[9][10] In asymptomatic individuals with a low pre-test
probability of Al, a borderline result may be managed with a "stress cover" of hydrocortisone
during illness.[11]

Q4: What are the recommended next steps after obtaining a borderline Synacthen test result?

If a borderline result is obtained, the following steps may be considered:
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o Repeat the Test: If there is no urgency, repeating the test after a few weeks can be a viable
option.[12] A significant percentage of repeat tests may return as normal.[3]

o Further Investigations: If adrenal insufficiency is still suspected, further tests may be
required.[1] These could include measuring plasma renin activity to assess mineralocorticoid
function or considering alternative stimulation tests if pituitary issues are suspected.[12]

o Endocrine Referral: In cases of suspected ACTH deficiency or other pituitary problems, an
endocrine referral is recommended.[1]

Troubleshooting Guide

Issue

Possible Cause(s)

Recommended Action(s)

Borderline cortisol at 30

minutes, normal at 60 minutes

Slow/delayed adrenal

response.[6]

Consider the 60-minute result
as indicative of adequate

adrenal function.[8]

Patient is on oral

contraceptives or HRT

Increased cortisol-binding
globulin (CBG) leading to

falsely elevated total cortisol.

[1](2]

Stop estrogen-containing
medications for 6 weeks before
re-testing.[1] If not possible,
use a higher post-Synacthen
cortisol cut-off (e.g., >600
nmol/L).[6]

Patient is on long-term steroid

therapy

Suppression of the
hypothalamic-pituitary-adrenal
(HPA) axis.[9]

Stop hydrocortisone or
prednisolone 24 hours before
the test.[6][7] Interpretation
can be difficult; consider the
dose and duration of steroid

treatment.[7]

Recent pituitary surgery (within

2 weeks)

The test may give unreliable

results.[1]

Postpone the test until at least

4-6 weeks after surgery.[5][13]

Suspected secondary adrenal

insufficiency

The standard high-dose test

may not be sensitive enough.

[5]

Consider a low-dose
Synacthen test or other tests
of the HPA axis like the insulin
tolerance test (though this has

safety concerns).[13][14]
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Experimental Protocols
Standard Short Synacthen Test (SST) Protocol (250 ug)
o Patient Preparation: The test should ideally be performed in the morning (around 9 am).[6]

Long-term steroids like hydrocortisone or prednisolone should be stopped 24 hours prior.[6]
Estrogen-containing medications should be stopped for six weeks if possible.[1]

¢ Baseline Sampling: Collect a baseline blood sample for serum cortisol.[6] If secondary or
tertiary adrenal insufficiency is suspected, an EDTA plasma sample on ice for ACTH should
also be collected.[6][14]

e Synacthen Administration: Administer 250 pg of Synacthen (tetracosactide) intramuscularly
(IM) or intravenously (1V).[6][8]

e Post-Stimulation Sampling: Collect blood samples for serum cortisol at 30 minutes and/or 60
minutes post-Synacthen administration.[2]

« Interpretation of Results: A normal response is generally considered a post-Synacthen
cortisol level >420-550 nmol/L, depending on the local laboratory and assay.[1][2][8]

Cortisol Level Thresholds for the Standard Synacthen Test

. . 30-min Post- 60-min Post-
L Baseline Cortisol . .
Condition Synacthen Cortisol  Synacthen Cortisol
(nmoliL)
(nmoliL) (nmoliL)

>370 nmol/L may
Normal Response ) >420-550[1][2][8] >450[6]
make Al unlikely[2]

<100 nmol/L is highly

Adrenal Insufficiency ) <420-450[1][15] <450[6]
suggestive[6]

Borderline - 430-450[3]

Patient on OCP/HRT - >577-650[2][7] >600[6]

Note: These values are indicative and may vary between laboratories. Always refer to the local
laboratory's reference ranges.
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Signaling Pathways and Workflows
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Caption: HPA axis and the Synacthen test workflow.

© 2026 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/product/b12708421/docs?utm_src=pdf-body-img#technical-support-center-interpreting-synacthen-test-results
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12708421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Synacthen Test Result

Is the result borderline?
No ‘es
High clinical suspicion of Al? Re-test
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Result is normal or clearly abnormal Yes No
Any interfering factors?
(e.g., medication, recent surgery)
Y
Consider further investigations
(e.g., other stimulation tests, endocrine referral)
Monitor patient and consider Address interfering factors
‘stress dose' steroids and repeat the test

End of initial assessment

Click to download full resolution via product page

Caption: Troubleshooting borderline Synacthen test results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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